Cas no 1927856-40-3 (CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N)

• Product Name: CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N
• CAS No: 1927856-40-3
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 4709674
• Update Time: 2025-05-20

CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N Chemical and Physical Properties

Names and Identifiers

• CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N
• 5-chloro-6-isopropyl-7-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-Chloro-7-hydroxy-6-isopropylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-chloro-6-isopropyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Inchi： 1S/C10H9ClN4O/c1-5(2)7-8(11)14-9-6(3-12)4-13-15(9)10(7)16/h4-5,13H,1-2H3
• InChI Key： YBBQEACZCKUVIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N2C(C(C#N)=CN2)=N1)=O)C(C)C

Computed Properties

• Exact Mass: 236.0464886 g/mol
• Monoisotopic Mass: 236.0464886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5
• Molecular Weight: 236.66

Additional information on CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N

Introduction to Compound CAS No. 1927856-40-3 and Product Name: CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N

The compound with the CAS number 1927856-40-3 and the product name CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N is a unique and promising molecule in the field of medicinal chemistry. This compound, also known by its IUPAC name as 3-chloro-1-(cyanomethyl)-5-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile, has garnered significant attention due to its potential therapeutic applications and intriguing chemical properties.

CAS No. 1927856-40-3 is a small molecule that belongs to the class of pyrazoles, which are known for their diverse biological activities. Pyrazoles have been extensively studied for their anti-inflammatory, analgesic, and antipyretic properties, making them valuable scaffolds in drug discovery. The presence of a cyano group and a chloro substituent in this compound further enhances its chemical diversity and potential biological activity.

The structure of CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N is characterized by a central pyrazole ring with a chloro substituent at the 3-position, a cyano group at the 4-position, and a pyridine ring attached to the 5-position. The cyano group is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the chloro substituent can influence the compound's lipophilicity and metabolic stability. The pyridine ring adds aromaticity and can interact with biological targets through π-π stacking interactions.

Recent studies have highlighted the potential of CAS No. 1927856-40-3 in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that it may have antiviral properties, particularly against RNA viruses like influenza and SARS-CoV-2.

In the context of drug development, the pharmacokinetic properties of CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N are crucial for its success as a therapeutic agent. Studies have demonstrated that this compound has good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Moreover, its low toxicity profile makes it an attractive candidate for further clinical evaluation.

The synthesis of CAS No. 1927856-40-3 involves several well-established chemical reactions, including the condensation of appropriate precursors followed by cyclization to form the pyrazole ring. The final step typically involves the introduction of the cyano group through a suitable nitrile reagent. The synthetic route is scalable and can be optimized for large-scale production, which is important for commercialization.

In terms of safety and handling, it is important to note that while CAS No. 1927856-40-3 is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be used, and all work should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating various diseases. Clinical trials are expected to provide more detailed insights into its efficacy and safety profile. Additionally, efforts are underway to develop analogs with enhanced properties through structure-activity relationship (SAR) studies.

In conclusion, the compound with CAS No. 1927856-40-3 and product name CC(C)c1c(Cl)[nH]c2c(cnn2c1=O)C#N represents an exciting opportunity in medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.